Cas no 1807198-37-3 (1-Bromo-2,3-dimethoxy-5-iodobenzene)

• Product Name: 1-Bromo-2,3-dimethoxy-5-iodobenzene
• CAS No: 1807198-37-3
• MF: C₈H₈BrIO₂
• MW: 342.956394195557
• CID: 4971859
• Update Time: 2025-10-30

1-Bromo-2,3-dimethoxy-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3-dimethoxy-5-iodobenzene

• Inchi： 1S/C8H8BrIO2/c1-11-7-4-5(10)3-6(9)8(7)12-2/h3-4H,1-2H3
• InChI Key： NJXATRGVFOQCNW-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)OC)OC)Br

Computed Properties

• Exact Mass: 341.875
• Monoisotopic Mass: 341.875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5

Additional information on 1-Bromo-2,3-dimethoxy-5-iodobenzene

Recent Advances in the Application of 1-Bromo-2,3-dimethoxy-5-iodobenzene (CAS: 1807198-37-3) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-2,3-dimethoxy-5-iodobenzene (CAS: 1807198-37-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis and drug discovery. This halogenated aromatic compound exhibits unique reactivity patterns, making it a valuable building block for the construction of complex molecular architectures. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 1-Bromo-2,3-dimethoxy-5-iodobenzene in the synthesis of novel kinase inhibitors. The researchers utilized its differential halogen reactivity to achieve sequential palladium-catalyzed couplings, constructing a library of potent and selective compounds targeting tyrosine kinases. The presence of both bromo and iodo substituents on the aromatic ring allowed for controlled, stepwise functionalization, which proved crucial for structure-activity relationship studies.

In the field of radiopharmaceuticals, 1-Bromo-2,3-dimethoxy-5-iodobenzene has shown promise as a precursor for PET tracer development. A recent Nature Communications paper described its conversion to corresponding stannane derivatives, which were then used in tin-iodine exchange reactions to incorporate radioisotopes. This approach enabled the efficient synthesis of 123I-labeled compounds for imaging applications, with the dimethoxy groups providing enhanced in vivo stability to the resulting tracers.

The compound's unique electronic properties have also been exploited in materials science applications. Research published in Advanced Materials highlighted its use as a monomer for constructing conjugated polymers with tailored optoelectronic characteristics. The presence of both electron-donating (methoxy) and electron-withdrawing (halogen) groups on the same aromatic ring created interesting charge distribution patterns that influenced the resulting polymers' band gaps and charge transport properties.

From a synthetic chemistry perspective, recent investigations have focused on developing more sustainable protocols for utilizing 1-Bromo-2,3-dimethoxy-5-iodobenzene. Green Chemistry published a study demonstrating its effective use in aqueous micellar conditions for Suzuki-Miyaura couplings, reducing the need for organic solvents while maintaining high yields. This advancement aligns with the pharmaceutical industry's growing emphasis on green chemistry principles in drug development processes.

Looking forward, the unique structural features of 1-Bromo-2,3-dimethoxy-5-iodobenzene continue to inspire innovative applications across multiple disciplines. Ongoing research is exploring its potential in DNA-encoded library synthesis, where its orthogonal reactivity enables efficient diversification of chemical space. Additionally, its role in the development of covalent inhibitors is being investigated, leveraging the reactivity of the halogen substituents for targeted protein modification.